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Compound of Interest

Compound Name: GSK620

Cat. No.: B2519581 Get Quote

Researchers and laboratory personnel must adhere to stringent safety protocols for the

disposal of GSK620, a potent and selective pan-second bromodomain (BD2) inhibitor. Proper

handling and disposal are critical to mitigate potential environmental and health risks

associated with this chemical compound.

GSK620 is classified as a combustible solid and is highly hazardous to water, necessitating

disposal as hazardous chemical waste.[1] All disposal procedures must be conducted in strict

accordance with local, regional, national, and international regulations.[2]

Personal Protective Equipment (PPE) and Handling
Before handling GSK620, it is imperative to wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, a lab coat, and safety goggles. All handling of the

solid powder or solutions should be performed in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.

Disposal Protocol
The following step-by-step process outlines the recommended procedure for the disposal of

GSK620 and its containers:

Waste Collection:
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Collect all waste materials containing GSK620, including unused product, contaminated

consumables (e.g., pipette tips, vials), and rinse solutions, in a designated and clearly

labeled hazardous waste container.

The container must be compatible with the chemical properties of GSK620 and any

solvents used.

Container Labeling:

The hazardous waste container must be accurately labeled with the full chemical name

("GSK620"), the CAS number (2088410-46-0), and appropriate hazard symbols (e.g.,

"Harmful," "Hazardous to the Aquatic Environment").[1][2][3]

Storage Pending Disposal:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

The storage temperature for GSK620 is typically 2-8°C.[1]

Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified chemical waste disposal service.

Provide the disposal service with a copy of the Safety Data Sheet (SDS) for GSK620 to

ensure they have all necessary information for safe handling and disposal.

Under no circumstances should GSK620 or its containers be disposed of in general laboratory

trash or poured down the drain. Its high water hazard classification indicates a significant risk to

aquatic ecosystems.

Chemical and Physical Properties Summary
For quick reference, the key chemical and physical properties of GSK620 are summarized in

the table below.
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Property Value

CAS Number 2088410-46-0[1][2][3]

Molecular Formula C₁₈H₁₉N₃O₃[1]

Molecular Weight 325.36 g/mol [1]

Appearance White to beige powder/solid[1][4]

Solubility DMSO: 2 mg/mL[1]

Storage Temperature 2-8°C[1]

Storage Class 11 (Combustible Solids)[1]

Water Hazard Class (WGK) 3 (Highly hazardous to water)[1]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of GSK620 is illustrated in the diagram below. This

diagram provides a visual guide for the decision-making process from initial handling to final

disposal.
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Caption: Logical workflow for the safe disposal of GSK620.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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